Cas no 13146-43-5 (1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-)

• Product Name: 1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-
• CAS No: 13146-43-5
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 140193
• PubChem ID: 202711
• Update Time: 2025-04-19

1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-
• 2-ethyl-2-methyl-1-morpholin-4-ylhexan-1-one
• BRN 0780554
• 4-(2-Ethyl-2-methylhexanoyl)morpholine
• DTXSID00927208
• SCHEMBL18409015
• 13146-43-5
• Morpholinylamide methyl-ethyl caproique [French]
• 1-Hexanone, 2-ethyl-2-methyl-1-morpholino-
• 2-ETHYL-2-METHYL-1-(MORPHOLIN-4-YL)HEXAN-1-ONE
• Morpholine, 4-(2-ethyl-2-methylhexanoyl)-
• Morpholinylamide methyl-ethyl caproique

• Inchi： 1S/C13H25NO2/c1-4-6-7-13(3,5-2)12(15)14-8-10-16-11-9-14/h4-11H2,1-3H3
• InChI Key： AXZANOURTPQIGW-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C(C)(CC)CCCC)=O

Computed Properties

• Exact Mass: 227.18865
• Monoisotopic Mass: 227.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 344.5°C at 760 mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.466
• PSA: 29.54